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Compound of Interest

Compound Name: 6-Hydroxyflavone

Cat. No.: B191506

Essential Safety and Handling Guide for 6-
Hydroxyflavone

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides essential, immediate safety and
logistical information for handling 6-Hydroxyflavone, including personal protective equipment
(PPE), operational procedures, and disposal plans.

Chemical Identifier:

Name: 6-Hydroxyflavone

CAS Number: 6665-83-4

Molecular Formula: CisH1003

Molecular Weight: 238.24 g/mol [1]

Hazard Identification and Classification

6-Hydroxyflavone is classified as an irritant.[1] It is crucial to be aware of its potential hazards
to ensure appropriate safety measures are in place.

GHS Hazard Statements:
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e H315: Causes skin irritation.[1][2][3][4]
e H319: Causes serious eye irritation.[1][2][3][4]
o H335: May cause respiratory irritation.[1][2][3][4]

Signal Word: Warning[1][2][4]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 6-Hydroxyflavone to
minimize exposure and ensure personal safety.

PPE Category Item Specification

Must comply with OSHA's eye
Safety glasses or chemical and face protection regulations
safety goggles in 29 CFR 1910.133 or

European Standard EN166.[5]

Eye/Face Protection

Gloves must be inspected prior
to use. The selected protective
) ] o gloves have to satisfy the
Skin Protection Chemical-impermeable gloves o o
specifications of EU Directive
89/686/EEC and the standard

EN 374 derived from it.[2][3]

Wear appropriate protective
gloves and clothing to prevent
] ] skin exposure.[5] Fire/flame
Lab coat or protective clothing ) ) ]
resistant and impervious

clothing is also recommended.

[2]

Use a full-face respirator if

exposure limits are exceeded
_ _ NIOSH (US) or CEN (EU) o )
Respiratory Protection ) or irritation is experienced.[2]
approved respirator _ o
[3] A particle filter is a

recommended filter type.[5]
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Quantitative Safety Data

While specific occupational exposure limits for 6-Hydroxyflavone are not currently available,
the following toxicological data provides insight into its relative toxicity.

Data Point Value Species Route
LD50 > 2,000 mg/kg Mouse Intragastric
Source:[6]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for laboratory safety. The following
procedural steps provide clear guidance for managing 6-Hydroxyflavone from receipt to
disposal.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.
o Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[2][5]

» Incompatibilities: Store apart from foodstuff containers and incompatible materials such as
strong oxidizing agents.[2][5]

» Labeling: Ensure the container is clearly labeled with the chemical name and hazard
warnings.

Handling Procedures

o Ventilation: Handle in a well-ventilated area, such as a chemical fume hood, to minimize
inhalation of dust or vapors.[2][5]

o Avoid Dust Formation: Take precautions to avoid the formation of dust and aerosols during
handling.[2][5][7]

» Personal Hygiene: Wash hands thoroughly after handling.[2]
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o Spill Prevention: Use non-sparking tools and prevent fire caused by electrostatic discharge.

[2]

Accidental Release Measures

In the event of a spill, follow these steps to ensure a safe and effective cleanup.

Evacuate: Evacuate personnel from the immediate spill area.[2]

Ventilate: Ensure adequate ventilation of the area.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains.[2]

Cleanup:
o Wear appropriate PPE as outlined above.

o For solid spills, sweep up and shovel the material into a suitable, closed container for
disposal.[5] Avoid creating dust.[5]

o For liquid spills, use an inert absorbent material to contain and collect the spill.

» Decontamination: Wash the spill area thoroughly with soap and water.[7]

Disposal Plan

All chemical waste must be disposed of in accordance with local, state, and federal regulations.

o Waste Collection: Collect waste 6-Hydroxyflavone and any contaminated materials (e.g.,
gloves, absorbent pads) in a clearly labeled, sealed container.

» Disposal: Dispose of the contents and container at an approved waste disposal facility.[2] Do
not empty into drains.[5]

Emergency Procedures

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route

First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and seek immediate medical
attention.[2][7]

Skin Contact

Take off contaminated clothing immediately.
Wash the affected area with soap and plenty of

water. Consult a doctor if irritation persists.[2][7]

Eye Contact

Rinse cautiously with water for at least 15
minutes. Remove contact lenses, if present and
easy to do. Continue rinsing. Seek immediate
medical attention.[2][3][7]

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.[2]

Visual Workflow: Chemical Spill Response

The following diagram illustrates the step-by-step workflow for responding to a 6-

Hydroxyflavone spill.
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Caption: Workflow for a 6-Hydroxyflavone Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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